Cas no 128055-74-3 (2,2',7,7'-Tetrabromo-9,9'-spirobifluorene)

• Product Name: 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene
• CAS No: 128055-74-3
• MF: C₂₅H₁₂Br₄
• MW: 631.9788
• MDL: MFCD08704220
• CID: 63918
• PubChem ID: 87560946
• Update Time: 2025-08-05

2,2',7,7'-Tetrabromo-9,9'-spirobifluorene Chemical and Physical Properties

Names and Identifiers

• 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene
• 2,2',7,7'-TETRABROMO-9,9'-SPIRO-BIFLUOROENE
• 2,2',7,7'-TETRABROMO-9,9'-SPIROBI[9H-FLUORENE]
• 2,2',7,7'-Tetrabromo-9,9'-spirobiflurene
• 2,2,7,7-Tetrabromo-9,9-Spirobi[9H-Fluorene]
• 2,2',7,7'-Tetrabromo-9,9'-spirobi[fluorene]
• 2,2′,7,7′-TETRABROMO-9,9'-SPIROBI[9H-FLUORENE]
• 2,2′,7,7′-Tetrabromo-9,9′-spirobi[9H-fluorene]
• NSC 645359
• 2,2',7,7'-Tetrabromo
• TetrabroMo-9,9'-spirobifl
• 2,2',7,7'- four-9,9'- screwtwobroMinefluorene
• 2,2'',7,7''-TETRABROMO-9,9''-SPIRO-BIFLUOROENE
• 9,9'-Spirobi[9H-fluorene],2,2',7,7'-tetrabromo-
• 2,2'',7,7''-TETRABROMO-9,9''-SPIROBI[9H-FLUORENE]
• 2,2',7,7'-TetrabroMo-9,9'-Spirobifluorene,TetrabroMo-9,9'-Spirobifluorene
• NSC645359
• 9,9'-Spirobi[9H-fluorene], 2,2',7,7'-tetrabromo-
• 2,2'7,7'-Tetrabromo-9,9'-spirobifluorene
• 2,2 ,7,7 -Tetrabromo-9,9 -spirobifluorene
• PubChem24036
• 2,2',7,7'-Tetrabromo-9,9'-spiro-bifluorene
• KSC491I1T
• C25H
• TBSBF
• 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene >=98% (HPLC)
• AS-19025
• CHEMBL1973812
• DTXSID90327314
• BCP11805
• C25H12Br4
• CX1127
• 2,2',7,7'-tetrabromo-9,9-spirobifluorene
• 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene, 95% (HPLC)
• T2597
• 2,7, 2',7'-tetrabromo-9,9'-spirobifluorene
• SY031017
• DB-027507
• AKOS015835426
• AC-4889
• 2,2',7,7'-Tetrabromo-9,9'-spirobi[9H-fluorene]; NSC 645359;
• NSC-645359
• SCHEMBL437007
• MASXXNUEJVMYML-UHFFFAOYSA-N
• 128055-74-3
• 2,2`,7,7`-Tetrabromo-9,9`-spirobifluorene
• Q-101178
• CS-W003555
• 2,2 inverted exclamation mark ,7,7 inverted exclamation mark -Tetrabromo-9,9 inverted exclamation mark -spirobifluorene
• MFCD08704220
• NCI60_015489

• MDL： MFCD08704220
• Inchi： 1S/C25H12Br4/c26-13-1-5-17-18-6-2-14(27)10-22(18)25(21(17)9-13)23-11-15(28)3-7-19(23)20-8-4-16(29)12-24(20)25/h1-12H
• InChI Key： MASXXNUEJVMYML-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C3C([H])=C([H])C(=C([H])C=3C3(C4C([H])=C(C([H])=C([H])C=4C4C([H])=C([H])C(=C([H])C3=4)Br)Br)C=2C=1[H])Br

Computed Properties

• Exact Mass: 683.23700
• Monoisotopic Mass: 627.767
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 9.1

Experimental Properties

• Density: 2.1200
• Melting Point: 395-400 °C
• Boiling Point: 633.7°C at 760 mmHg
• Flash Point: 322.5°C
• Refractive Index: 1.843
• PSA: 216.82000
• LogP: 3.81870

2,2',7,7'-Tetrabromo-9,9'-spirobifluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene

2,2',7,7'-Tetrabromo-9,9'-spirobifluorene (CAS No. 128055-74-3): An Overview of Its Properties and Applications in Modern Chemistry

2,2',7,7'-Tetrabromo-9,9'-spirobifluorene (CAS No. 128055-74-3) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of two brominated fluorene units connected by a spiro center. The presence of bromine atoms imparts specific properties that make it valuable for various applications, particularly in the development of advanced materials and electronic devices.

The chemical formula of 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene is C₃₀H₁₆Br₄, and its molecular weight is approximately 631.8 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane and tetrahydrofuran (THF). These solubility properties are crucial for its use in solution-based processing techniques.

In recent years, 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene has been extensively studied for its potential applications in organic electronics. One of the key areas of interest is its use as a host material in organic light-emitting diodes (OLEDs). The high triplet energy level of this compound makes it an excellent candidate for efficient energy transfer and improved device performance. Research published in the Journal of Materials Chemistry C (2021) demonstrated that 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene-based OLEDs exhibited enhanced stability and longer operational lifetimes compared to conventional host materials.

Beyond OLEDs, 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene has also shown promise in the development of organic photovoltaic (OPV) cells. The unique electronic properties of this compound enable efficient charge separation and transport, which are critical for improving the power conversion efficiency of OPV devices. A study published in Advanced Energy Materials (2020) reported that OPV cells incorporating 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene achieved a power conversion efficiency of over 15%, a significant improvement over previous designs.

The synthesis of 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene typically involves a multi-step process that includes the bromination of fluorene derivatives followed by a spirocyclization reaction. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For instance, a green chemistry approach using catalytic amounts of transition metals has been developed to reduce environmental impact and improve yield. This method was detailed in a paper published in Green Chemistry (2019), highlighting the growing importance of sustainable synthesis strategies in the chemical industry.

In addition to its applications in electronic materials, 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene has also been explored for its potential use as a building block in supramolecular chemistry. The rigid and planar structure of this compound allows for the formation of well-defined supramolecular assemblies through non-covalent interactions such as π-π stacking and hydrogen bonding. These assemblies have been utilized to create novel functional materials with tunable properties for applications ranging from catalysis to sensing.

The safety and environmental impact of 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene are important considerations for its widespread use. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal practices should be followed to ensure worker safety and environmental protection. Research into the biodegradability and ecotoxicity of this compound is ongoing to provide a comprehensive understanding of its long-term impacts.

In conclusion, 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene (CAS No. 128055-74-3) is a versatile compound with a wide range of applications in advanced materials science and organic electronics. Its unique molecular structure and electronic properties make it an attractive candidate for developing next-generation devices with improved performance and sustainability. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in the future of chemical innovation.